Olanzapine 10-N-glucuronide
Olanzapine 10-N-glucuronide
Brand Name:
Vulcanchem
CAS No.:
186792-80-3
VCID:
VC0070039
InChI:
InChI=1S/C23H28N4O6S/c1-12-11-13-20(26-9-7-25(2)8-10-26)24-14-5-3-4-6-15(14)27(22(13)34-12)21-18(30)16(28)17(29)19(33-21)23(31)32/h3-6,11,16-19,21,28-30H,7-10H2,1-2H3,(H,31,32)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
CC1=CC2=C(S1)N(C3=CC=CC=C3N=C2N4CCN(CC4)C)C5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C23H28N4O6S
Molecular Weight:
488.559
Olanzapine 10-N-glucuronide
CAS No.: 186792-80-3
Cat. No.: VC0070039
Molecular Formula: C23H28N4O6S
Molecular Weight: 488.559
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 186792-80-3 |
|---|---|
| Molecular Formula | C23H28N4O6S |
| Molecular Weight | 488.559 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-methyl-4-(4-methylpiperazin-1-yl)thieno[2,3-b][1,5]benzodiazepin-10-yl]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H28N4O6S/c1-12-11-13-20(26-9-7-25(2)8-10-26)24-14-5-3-4-6-15(14)27(22(13)34-12)21-18(30)16(28)17(29)19(33-21)23(31)32/h3-6,11,16-19,21,28-30H,7-10H2,1-2H3,(H,31,32)/t16-,17-,18+,19-,21+/m0/s1 |
| Standard InChI Key | GAMKTHIOQWRUNL-ZFORQUDYSA-N |
| SMILES | CC1=CC2=C(S1)N(C3=CC=CC=C3N=C2N4CCN(CC4)C)C5C(C(C(C(O5)C(=O)O)O)O)O |
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